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Compound of Interest

Compound Name: CDDO-dhTFEA

Cat. No.: B2572142

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions of CDDO-dhTFEA (also known as RTA dh404), a synthetic oleanane
triterpenoid compound. CDDO-dhTFEA is a potent activator of the transcription factor Nrf2 and
an inhibitor of the pro-inflammatory transcription factor NF-kB, making it a valuable tool for
research in areas such as chronic kidney disease, inflammation, and oxidative stress.[1][2][3]

Chemical Properties and Data

A summary of the key chemical and physical properties of CDDO-dhTFEA is provided in the
table below for easy reference.

Property Value Reference
CAS Number 1191265-33-4 [1]
Molecular Formula Cs3HasF3N20s [1]
Molecular Weight 574.72 g/mol [2]
Purity >98% [4]
Appearance Solid powder [5]
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Recommended Solvents and Storage

Proper dissolution and storage are critical for maintaining the stability and activity of CDDO-
dhTFEA.

Parameter Recommendation Reference
Primary Solvent Dimethyl sulfoxide (DMSO) [1][6]
Solubility in DMSO >17.2 mg/mL (29.9 mM) [7]

Storage of Powder -20°C for up to 3 years [8]

-80°C for up to 6 months;

o -20°C for up to 1 month.
Storage of Stock Solution (in ] o
Aliguoting is recommended to [2][3]6]

DMSO) . _
avoid multiple freeze-thaw
cycles.
Short-term Storage of Stock
4°C for up to 2 weeks [1][6]

Solution (in DMSO)

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of CDDO-dhTFEA in DMSO,
suitable for most in vitro applications.

Materials:

CDDO-dhTFEA powder

Anhydrous/molecular sieve-dried dimethyl sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes (e.g., 1.5 mL or 2 mL)

Calibrated micropipettes and sterile tips
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e \ortex mixer
o Optional: Water bath or sonicator
Procedure:

o Equilibration: Allow the vial of CDDO-dhTFEA powder to equilibrate to room temperature for
at least 1 hour before opening to prevent condensation.[6]

» Weighing: Accurately weigh the desired amount of CDDO-dhTFEA powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
5.75 mg of CDDO-dhTFEA.

e Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the
CDDO-dhTFEA powder. For a 10 mM solution from 5.75 mg of powder, add 1 mL of DMSO.

» Dissolution: Vortex the solution vigorously until the powder is completely dissolved. If
necessary, gentle warming in a water bath (not exceeding 40°C) or brief sonication can be
used to aid dissolution.[9] Visually inspect the solution to ensure there are no visible
particulates.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
polypropylene tubes to minimize freeze-thaw cycles.[2] Store the aliquots at -80°C for long-
term storage (up to 6 months) or at -20°C for shorter-term storage (up to 1 month).[3]

Protocol 2: Preparation of Working Solutions for Cell
Culture

This protocol outlines the dilution of the DMSO stock solution to prepare working solutions for
treating cells in culture.

Materials:
e 10 mM CDDO-dhTFEA stock solution in DMSO

o Appropriate cell culture medium
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o Sterile tubes for dilution

o Calibrated micropipettes and sterile tips

Procedure:

Thawing: Thaw a single aliquot of the 10 mM CDDO-dhTFEA stock solution at room
temperature.

e Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve
the desired final concentrations. It is recommended to prepare intermediate dilutions to
ensure accuracy.

o Important: The final concentration of DMSO in the cell culture medium should be kept low
(typically < 0.1%) to avoid solvent-induced cytotoxicity.

o Application to Cells: Add the final working solution to the cell culture plates and mix gently by
swirling.

» Control: Prepare a vehicle control by adding the same final concentration of DMSO (without
CDDO-dhTFEA) to a separate set of cells.

Visualizing Experimental and Logical Workflows
CDDO-dhTFEA Stock Solution Preparation Workflow
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Caption: Workflow for preparing CDDO-dhTFEA stock solutions.

Simplified Sighaling Pathway of CDDO-dhTFEA
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Caption: Simplified mechanism of action for CDDO-dhTFEA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for CDDO-dhTFEA
Stock Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2572142#preparing-cddo-dhtfea-stock-solutions-for-
lab-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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